![molecular formula C11H15N5 B1483719 1-(2-azidoethyl)-3,5-dicyclopropyl-1H-pyrazole CAS No. 2097964-98-0](/img/structure/B1483719.png)
1-(2-azidoethyl)-3,5-dicyclopropyl-1H-pyrazole
Overview
Description
Synthesis Analysis
The synthesis of 1-(2-azidoethyl)-3,5-dicyclopropyl-1H-pyrazole involves the alkylation of azoles with azidoethyl transfer reagents . These reagents are customizable and provide a safe and direct pathway to desired compounds. The reaction protocol has been established for various azoles, including imidazole, pyrazole, 1,2,3-triazole, 1,2,4-triazole, and tetrazole . The resulting product is this compound.Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed efficient synthetic protocols for generating a wide array of pyrazole derivatives, including those with potential anticancer, antimicrobial, and antidiabetic properties. For example, a study by Zaki et al. (2016) highlighted the regioselectivity of 1,3-dipolar cycloadditions in creating isoxazoline, pyrazolo[3,4-d]pyridazines, and pyrazolo[1,5-a]pyrimidines with notable antimicrobial activity (Zaki, Sayed, & Elroby, 2016). Additionally, Pearce et al. (2020) described a multicomponent oxidative coupling method to synthesize multisubstituted pyrazoles, avoiding hazardous reagents and highlighting a novel N-N bond formation strategy (Pearce, Harkins, Reiner, Wotal, Dunscomb, & Tonks, 2020).
Biological Activities
Pyrazole derivatives have been evaluated for their potential in treating various diseases. Ibraheem et al. (2020) synthesized a series of benzimidazole-pyrazoline hybrid molecules, demonstrating significant anti-diabetic activity through α-glucosidase inhibition (Ibraheem, Ahmad, Ashfaq, Aslam, Khan, & Sultan, 2020). Furthermore, Rizk et al. (2017) synthesized novel pyrazole derivatives as antineoplastic agents, indicating their potential use in cancer therapy (Rizk, El‐sayed, & Mounier, 2017).
Antimicrobial and Antioxidant Properties
Compounds derived from pyrazoles have shown promising antimicrobial and antioxidant properties. Bekhit et al. (2005) reported the synthesis of 1H-pyrazole derivatives with significant anti-inflammatory and antimicrobial activities, offering a good safety margin without ulcerogenic effects (Bekhit, Ashour, & Guemei, 2005). Karrouchi et al. (2019) synthesized 3,5-dimethyl-1H-pyrazole derivatives, exhibiting potent radical scavenging capacity and antioxidant activity, underscoring the potential of pyrazole compounds in combating oxidative stress (Karrouchi, Fettach, Radi, Yousfi, Taoufik, Mabkhot, Alterary, Faouzi, & Ansar, 2019).
properties
IUPAC Name |
1-(2-azidoethyl)-3,5-dicyclopropylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N5/c12-15-13-5-6-16-11(9-3-4-9)7-10(14-16)8-1-2-8/h7-9H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJUZVIPKIPNXOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CCN=[N+]=[N-])C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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